Cas no 1008396-75-5 (3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 1008396-75-5
• MF: C₁₂H₁₂FNO₄S
• MW: 285.291385650635
• MDL: MFCD05670685
• CID: 5214610
• Update Time: 2026-03-06

3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

• MDL： MFCD05670685
• Inchi： 1S/C12H12FNO4S/c13-8-1-3-9(4-2-8)19(17,18)14-6-7-5-10(7)11(14)12(15)16/h1-4,7,10-11H,5-6H2,(H,15,16)
• InChI Key： BNUDSGMYXYNNMY-UHFFFAOYSA-N
• SMILES： C12C(C1)CN(S(C1=CC=C(F)C=C1)(=O)=O)C2C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

Exploring the Chemistry and Applications of 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS 1008396-75-5)

The compound 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS 1008396-75-5) has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique azabicyclo[3.1.0]hexane scaffold, combined with a 4-fluorobenzenesulfonyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to other pharmacologically active compounds.

One of the key features of this compound is its carboxylic acid functional group, which enhances its solubility and bioavailability. The presence of the fluorine atom in the benzenesulfonyl group further improves its metabolic stability, a critical factor in drug design. These attributes make 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid a valuable subject for studies targeting enzyme inhibition and receptor modulation.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound aligns well with these trends, as its modular structure allows for easy derivatization to optimize pharmacokinetic properties. Scientists are exploring its potential in treating conditions such as neurological disorders and inflammatory diseases, areas where fluorinated compounds have shown notable efficacy.

The synthesis of 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are well-documented in the literature, but ongoing research aims to streamline production for large-scale applications. The compound's CAS number 1008396-75-5 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases.

From an SEO perspective, this compound is often searched in conjunction with terms like "fluorinated sulfonamides", "azabicyclo derivatives", and "carboxylic acid-based drugs". These long-tail keywords reflect the growing interest in structure-activity relationships and drug-likeness among researchers. Additionally, queries such as "CAS 1008396-75-5 supplier" and "3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid synthesis" highlight its commercial and academic relevance.

In conclusion, 3-(4-fluorobenzenesulfonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid represents a fascinating intersection of organic chemistry and pharmacology. Its structural complexity and functional versatility position it as a key player in the development of next-generation therapeutics. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to drug discovery and biomedical research.